Cas no 2228591-92-0 (ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate)
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate
- 2228591-92-0
- EN300-2000841
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- Inchi: 1S/C11H16N2O3/c1-4-16-11(15)10-9(6-5-8(2)14)7-13(3)12-10/h7H,4-6H2,1-3H3
- InChI Key: SITGVICGJQMFQQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(=CN(C)N=1)CCC(C)=O)=O
Computed Properties
- Exact Mass: 224.11609238g/mol
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.2Ų
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2000841-1g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 1g |
$1872.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-5g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 5g |
$5429.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-10g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 10g |
$8049.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-0.05g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 0.05g |
$1573.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-0.1g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 0.1g |
$1648.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-0.25g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 0.25g |
$1723.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-0.5g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 0.5g |
$1797.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-1.0g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 1g |
$1872.0 | 2023-05-31 | ||
| Enamine | EN300-2000841-2.5g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 2.5g |
$3670.0 | 2023-09-16 | ||
| Enamine | EN300-2000841-5.0g |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate |
2228591-92-0 | 5g |
$5429.0 | 2023-05-31 |
ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate
Comprehensive Overview of Ethyl 1-Methyl-4-(3-Oxobutyl)-1H-Pyrazole-3-Carboxylate (CAS No. 2228591-92-0)
Ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate (CAS No. 2228591-92-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This pyrazole derivative is characterized by its unique molecular structure, which combines a 1-methylpyrazole core with a 3-oxobutyl side chain and an ethyl carboxylate functional group. Such structural features make it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of bioactive compounds.
The growing interest in ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate is partly due to its potential applications in drug discovery. Researchers are increasingly exploring pyrazole-based compounds for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This compound's carboxylate ester moiety also makes it a valuable building block for medicinal chemistry, as it can be easily hydrolyzed or transformed into other functional groups.
In addition to its pharmaceutical relevance, CAS No. 2228591-92-0 is also studied for its role in organic synthesis. The compound's ketone group (3-oxobutyl) offers opportunities for further chemical modifications, such as condensation reactions or reductions, which are critical in creating diverse molecular libraries. This adaptability aligns with the current trend in green chemistry, where researchers seek efficient and sustainable methods to synthesize high-value intermediates.
Another area of interest is the compound's potential use in agrochemicals. Pyrazole derivatives are known for their herbicidal and insecticidal properties, and ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate could serve as a precursor for developing new crop protection agents. With the global push toward sustainable agriculture, this compound may contribute to the design of environmentally friendly pesticides.
From a commercial perspective, the demand for CAS No. 2228591-92-0 is driven by its utility in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often stock this compound to cater to the needs of research institutions and pharmaceutical firms. Its availability in high purity forms (>98%) further enhances its appeal for high-throughput screening and lead optimization projects.
For those searching for "pyrazole carboxylate synthesis" or "ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate suppliers," it's important to note that this compound is typically synthesized via multi-step organic reactions, including alkylation and esterification. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity, ensuring compliance with industry standards.
In summary, ethyl 1-methyl-4-(3-oxobutyl)-1H-pyrazole-3-carboxylate (CAS No. 2228591-92-0) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and compatibility with modern synthetic methodologies make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.
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